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Compound of Interest

Compound Name: Umirolimus

Cat. No.: B1682062

Essential Safety and Handling Guide for
Umirolimus

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Umirolimus. Adherence to these procedures is vital
for ensuring personal safety and proper disposal.

Umirolimus, a derivative of sirolimus (rapamycin), is a potent immunosuppressant.[1][2] Like
its parent compound, it is a macrocyclic lactone that inhibits the mTOR pathway.[1][3][4] Due to
its cytotoxic and immunosuppressive properties, Umirolimus must be handled with care as a
hazardous substance.[5]

Personal Protective Equipment (PPE) and Exposure
Limits

As a hazardous compound, appropriate PPE is mandatory to prevent exposure through
inhalation, skin contact, or ingestion. While specific occupational exposure limits (OELS) for

Umirolimus are not readily available, data for the closely related compound, Sirolimus
(Rapamycin), can provide guidance.
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Parameter Value Compound

ACGIH TLV (TWA) 2 mg/m3 Sirolimus

Netherlands OEL (TWA) 0.25 mg/m3 Sirolimus

OSHA PEL (TWA) 20 mppcf Sirolimus (as mineral dust)

Note: The OELs provided are for Sirolimus and should be used as a conservative guideline for
handling Umirolimus in the absence of specific data. TWA (Time-Weighted Average) is the
average exposure over an 8-hour workday.

Recommended Personal Protective Equipment:

Gloves: Wear two pairs of chemotherapy-rated gloves.[6]

o Gown: A disposable, long-sleeved gown with tight-fitting cuffs that closes in the back is
required.[6][7]

o Eye Protection: Chemical splash goggles or a full-face shield must be worn.[6]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator (e.g., N95) is necessary.[8][9][10] All weighing and solution preparation
should be conducted in a certified chemical fume hood or a biological safety cabinet.[11]

Experimental Protocols: Handling and Disposal

Handling Umirolimus Powder:
e Preparation: Before handling, ensure all necessary PPE is correctly donned. Work should be

performed within a certified chemical fume hood or a Class Il Biosafety Cabinet to minimize
inhalation exposure.[10][11]

» Weighing: Use a ventilated balance enclosure or a fume hood for weighing the powder.[6]
Place a plastic-backed absorbent pad on the work surface to contain any spills.[11]

» Dissolving: Umirolimus is soluble in ethanol, methanol, DMF, and DMSO.[1][3] When
preparing solutions, add the solvent slowly to the powder to avoid generating dust. Keep
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containers tightly closed when not in use.[11]
Emergency Procedures:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[5]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek
medical attention.[5]

 Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[5]

o Spill: For small spills, gently cover with absorbent material. For larger spills, evacuate the
area and follow institutional emergency procedures. Clean the area with a detergent solution
and dispose of all cleanup materials as hazardous waste.[6][11]

Disposal Plan:

All waste contaminated with Umirolimus, including empty containers, used PPE, and cleaning
materials, must be treated as hazardous chemical waste.

o Segregation: Collect all Umirolimus-contaminated waste in a dedicated, clearly labeled, and
sealed hazardous waste container.[11]

o Container Management: Do not overfill waste containers. Keep them closed except when
adding waste.

o Final Disposal: Dispose of the hazardous waste through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations.[11] Do not
dispose of Umirolimus waste down the drain or in regular trash.[11]

Workflow for Handling Umirolimus
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Caption: Workflow for the safe handling and disposal of Umirolimus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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